Cas no 893637-41-7 (2-Fluoro-4-4-(methylsulfanyl)phenylbenzaldehyde)

• Product Name: 2-Fluoro-4-4-(methylsulfanyl)phenylbenzaldehyde
• CAS No: 893637-41-7
• MF: C₁₄H₁₁FOS
• MW: 246.299946069717
• MDL: MFCD08701420
• CID: 2811699
• Update Time: 2025-10-30

2-Fluoro-4-4-(methylsulfanyl)phenylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(4-methylsulfanylphenyl)benzaldehyde
• 2-Fluoro-4-[4-(Methylsulfanyl)phenyl]benzaldehyde
• 2-Fluoro-4-4-(methylsulfanyl)phenylbenzaldehyde

• MDL： MFCD08701420
• Inchi： 1S/C14H11FOS/c1-17-13-6-4-10(5-7-13)11-2-3-12(9-16)14(15)8-11/h2-9H,1H3
• InChI Key： BMZBDTZLGHFOEQ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1C=CC(C=O)=C(C=1)F

Computed Properties

• Exact Mass: 246.05100

Experimental Properties

• PSA: 42.37000
• LogP: 4.02710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-Fluoro-4-4-(methylsulfanyl)phenylbenzaldehyde

Comprehensive Overview of 2-Fluoro-4-[4-(methylsulfanyl)phenyl]benzaldehyde (CAS No. 893637-41-7)

2-Fluoro-4-[4-(methylsulfanyl)phenyl]benzaldehyde (CAS No. 893637-41-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique fluoro and methylsulfanyl functional groups, serves as a versatile intermediate in the synthesis of advanced materials and bioactive molecules. Its molecular structure, combining aromatic and aldehyde functionalities, makes it a valuable building block for drug discovery and organic electronics.

In recent years, the demand for fluorinated benzaldehydes like 2-Fluoro-4-[4-(methylsulfanyl)phenyl]benzaldehyde has surged due to their applications in medicinal chemistry. Researchers are particularly interested in its potential as a precursor for kinase inhibitors and antiviral agents, aligning with the growing focus on targeted therapies and personalized medicine. The compound's electron-withdrawing and electron-donating properties also make it a candidate for OLED materials and photovoltaic devices, addressing the global push for sustainable energy solutions.

The synthesis of 2-Fluoro-4-[4-(methylsulfanyl)phenyl]benzaldehyde typically involves multi-step reactions, including cross-coupling and oxidation processes. Its CAS No. 893637-41-7 ensures precise identification in chemical databases, facilitating patent searches and regulatory compliance. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity, a critical factor for high-throughput screening in drug development.

From an industrial perspective, 2-Fluoro-4-[4-(methylsulfanyl)phenyl]benzaldehyde is often discussed in the context of green chemistry and atom economy. Manufacturers are exploring catalytic methods to reduce waste and improve yield, responding to the environmental regulations and cost-efficiency demands. This aligns with the broader trend of sustainable chemical production, a topic frequently searched by professionals in process optimization and lifecycle assessment.

In summary, 2-Fluoro-4-[4-(methylsulfanyl)phenyl]benzaldehyde (CAS No. 893637-41-7) exemplifies the intersection of innovation and practical application in modern chemistry. Its relevance to drug design, renewable energy, and eco-friendly synthesis positions it as a compound of enduring scientific and commercial interest.